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Compound of Interest

Compound Name: tert-Butyl 2-(3-iodophenyl)acetate

Cat. No.: B1413666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight and related

physicochemical properties of tert-Butyl 2-(3-iodophenyl)acetate, a compound of interest in

organic synthesis and medicinal chemistry.

Core Compound Data
tert-Butyl 2-(3-iodophenyl)acetate is an ester derivative of (3-iodophenyl)acetic acid. The

introduction of the tert-butyl group provides steric hindrance, which can be synthetically

advantageous. The presence of an iodine atom on the phenyl ring makes it a versatile

intermediate for cross-coupling reactions.

Physicochemical Data Summary
The key quantitative data for tert-Butyl 2-(3-iodophenyl)acetate are summarized in the table

below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₁₂H₁₅IO₂ [1]

Molecular Weight 318.15 g/mol [1]

Monoisotopic Mass 318.01168 Da [1]

Topological Polar Surface Area 26.3 Å² [1]

Rotatable Bond Count 4 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Experimental Protocols
The molecular weight of a compound is a fundamental property determined from its chemical

formula. The experimental determination of this value is typically achieved through mass

spectrometry.

Methodology: Mass Spectrometry for Molecular Weight Determination

Sample Preparation: A dilute solution of tert-Butyl 2-(3-iodophenyl)acetate is prepared in a

suitable volatile solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer, where it is ionized.

Common ionization techniques for a molecule of this nature include Electrospray Ionization

(ESI) or Atmospheric Pressure Chemical Ionization (APCI).

Mass Analysis: The ionized molecules are then passed through a mass analyzer (e.g.,

quadrupole, time-of-flight). The analyzer separates the ions based on their mass-to-charge

ratio (m/z).

Detection: A detector records the abundance of ions at each m/z value, generating a mass

spectrum.
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Data Interpretation: The peak in the mass spectrum corresponding to the molecular ion [M]⁺

or a common adduct (e.g., [M+H]⁺, [M+Na]⁺) is identified. The molecular weight is then

calculated from the observed m/z value. For tert-Butyl 2-(3-iodophenyl)acetate, the

expected monoisotopic mass is approximately 318.01 Da.[1]

Visualizations
The following diagrams illustrate the relationships between the compound's identity, its

constituent parts, and its key properties.

tert-Butyl 2-(3-iodophenyl)acetate Molecular Formula
C₁₂H₁₅IO₂

has Molecular Weight
318.15 g/mol

results in

Click to download full resolution via product page

Caption: Relationship between compound name, molecular formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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